Cas no 1804796-06-2 (2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804796-06-2
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4834633
• Update Time: 2025-10-22

2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H7F4NO4/c10-3-5-7(18-9(11,12)13)2-6(15)4(14-5)1-8(16)17/h2,15H,1,3H2,(H,16,17)
• InChI Key： UJTNGWDDUYXEES-UHFFFAOYSA-N
• SMILES： FCC1=C(C=C(C(CC(=O)O)=N1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 79.6

Additional information on 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1804796-06-2)

2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804796-06-2, is a pyridine derivative featuring a unique structural configuration that includes both fluoromethyl and trifluoromethoxy substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its potential applications in drug development. Pyridine derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of both fluoromethyl and trifluoromethoxy groups enhances the compound's pharmacological profile, making it a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine atoms into molecular structures often leads to enhanced drug-like properties, which are critical for the development of effective pharmaceuticals. The specific arrangement of functional groups in 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid suggests that it may exhibit favorable interactions with biological systems, potentially leading to the discovery of new treatments for various diseases.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The pyridine core provides a scaffold that can be modified in numerous ways to create structurally diverse molecules. Researchers have leveraged similar pyridine derivatives to develop drugs targeting neurological disorders, infectious diseases, and cancer. The unique combination of fluoromethyl and trifluoromethoxy groups in 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid may enable the synthesis of novel compounds with tailored pharmacological activities.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug discovery. Fluoroaromatics and fluoroaliphatics are known for their ability to modulate biological processes at the molecular level. For instance, fluorine atoms can influence the electronic properties of molecules, thereby affecting their binding affinity and selectivity. This property has been exploited in the development of antiviral drugs, anti-inflammatory agents, and anticancer medications. The structural features of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid align well with these principles, suggesting its potential utility in designing next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced our ability to predict the biological activity of novel compounds. Molecular modeling techniques allow researchers to simulate how a molecule might interact with biological targets, providing insights into its potential efficacy and safety profiles. These computational methods have been instrumental in guiding the synthesis and optimization of drug candidates. Given its unique structural features, 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid represents an exciting opportunity for computational studies aimed at uncovering its pharmacological potential.

In addition to its synthetic value, this compound may also find applications in agrochemical research. Fluorinated pyridines have been explored as intermediates in the production of pesticides and herbicides due to their stability and reactivity. The presence of both fluoromethyl and trifluoromethoxy groups could enhance the compound's performance as an agrochemical intermediate, potentially leading to more effective crop protection agents.

The industrial production of such specialized compounds requires precise synthetic methodologies to ensure high yields and purity. Modern chemical synthesis techniques, including flow chemistry and catalytic processes, have improved the efficiency and scalability of producing complex molecules like 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid. These advancements have made it feasible to explore more intricate molecular architectures for drug discovery purposes.

The regulatory landscape for pharmaceuticals also plays a crucial role in determining the commercial viability of new compounds. Regulatory agencies such as the FDA and EMA have stringent guidelines for drug approval, which necessitates thorough characterization and testing of candidate molecules. The unique properties of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid may position it as a promising candidate for clinical development if its pharmacological profile meets regulatory requirements.

In conclusion, 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804796-06-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features, including the presence of both fluoromethyl and trifluoromethoxy groups, make it an attractive intermediate for synthesizing bioactive molecules. The growing interest in fluorinated compounds underscores its importance as a building block for novel therapeutics targeting various diseases.